1-(Azepan-1-yl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)ethanone

• IUPAC Name: 1-(azepan-1-yl)-2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]ethanone
• InChI: InChI=1S/C17H21N3OS2/c1-13-7-6-8-14(11-13)16-18-17(23-19-16)22-12-15(21)20-9-4-2-3-5-10-20/h6-8,11H,2-5,9-10,12H2,1H3
• InChI Key: KUOWTVBDHZWSOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NSC(=N2)SCC(=O)N3CCCCCC3
• Molecular Formula: C17H21N3OS2
• Molecular Weight: 347.5 g/mol

Description

1-(Azepan-1-yl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)ethanone is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential for use in various fields of research.

Scientific Research Applications

Antimicrobial and Anticancer Activities

A study by Verma et al. (2015) synthesized a series of compounds similar to 1-(Azepan-1-yl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)ethanone and evaluated their antimicrobial and anticancer activities. These compounds demonstrated effective antimicrobial properties, and one particular compound showed potent anticancer activity against HCT 116 cancer cell lines, outperforming 5-FU, a standard chemotherapy drug (Verma et al., 2015).

Regioselectivity in Drug Synthesis

The work of Perekhoda et al. (2017) focused on the regioselectivity of cyclization reactions involving compounds structurally related to 1-(Azepan-1-yl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)ethanone. This study is crucial in drug synthesis, ensuring the formation of the desired isomer, which can significantly affect the efficacy and safety of the drug (Perekhoda et al., 2017).

Synthesis of Novel Derivatives for Anticancer Studies

Research by Flefel et al. (2017) involved synthesizing new derivatives of 1,3,4-thiadiazole, a moiety related to the compound . These derivatives were tested for anticancer activity against various cancer cell lines, showing moderate to high inhibition activities. Such studies are pivotal in developing new anticancer agents (Flefel et al., 2017).

Potential Anti-Breast Cancer Agents

Mahmoud et al. (2021) conducted research on thiazolyl derivatives, closely related to the compound , as potential anti-breast cancer agents. They employed microwave-assisted synthesis techniques to create novel compounds and tested them against MCF-7 tumor cells, finding promising activities in some of the synthesized compounds (Mahmoud et al., 2021).